Cas no 942863-51-6 ((6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid)

• Product Name: (6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid
• CAS No: 942863-51-6
• MF: C₁₁H₁₀ClNO₄
• MW: 255.654402256012
• CID: 5264744
• Update Time: 2025-06-07

(6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid
• 4H-1,4-Benzoxazine-4-acetic acid, 6-chloro-2,3-dihydro-2-methyl-3-oxo-

• Inchi： 1S/C11H10ClNO4/c1-6-11(16)13(5-10(14)15)8-4-7(12)2-3-9(8)17-6/h2-4,6H,5H2,1H3,(H,14,15)
• InChI Key： PUPBQNLJMSDHRI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N(CC(O)=O)C(=O)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on (6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid

(6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid: A Comprehensive Overview

(6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid (CAS No. 942863-51-6) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

The chemical structure of (6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid is characterized by a benzo[1,4]oxazine core with a chloro and methyl substituent on the benzene ring, and an acetic acid group attached to the oxazine ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The compound's IUPAC name is 2-[6-chloro-2-methyl-3-oxo-2,3-dihydrobenzo[d][1,4]oxazin-4(5H)-yl]acetic acid, which accurately describes its structural features.

Recent studies have focused on the synthesis of (6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid using various methodologies. One notable approach involves the condensation of 6-chloro-2-methylbenzooxazinone with chloroacetyl chloride in the presence of a base such as triethylamine. This method yields high purity and yield of the target compound. Another synthetic route involves the reaction of 6-chloro-2-methylbenzooxazinone with bromoacetic acid in an alkaline medium. These synthetic strategies are crucial for the large-scale production of the compound for further research and development.

The biological activities of (6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins responsible for inflammation. Additionally, it has been reported to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Beyond its anti-inflammatory properties, (6-Chloro-2-methyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic potential in cancer treatment.

In addition to its pharmacological activities, the physicochemical properties of (6-Chloro-2-methyl-3-o xo - 2 , 3 - dihydro - benzo [ 1 , 4 ] oxazin - 4 - yl ) - acetic acid are also important for its formulation and delivery. The compound is known to have good solubility in polar solvents such as DMSO and ethanol, which facilitates its use in biological assays and drug delivery systems. However, its low solubility in water can be a challenge for oral administration. To address this issue, researchers have explored various formulation strategies such as nanoparticle encapsulation and prodrug approaches to enhance its bioavailability.

The safety profile of (6-Chloro - 2 - methyl - 3 - ox o - 2 , 3 - dihydro - benzo [ 1 , 4 ] oxazin - 4 - yl ) - acetic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, (6-Chlor o - 2 - methyl - 3 - ox o - 2 , 3 - dihydro - benzo [ 1 , 4 ] oxazin - 4 - yl ) - acetic acid (CAS No. 942863 - 51 - 6) is a promising compound with diverse biological activities and potential applications in drug development. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.